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Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of ethoxymethanol (CH₃CH₂OCH₂OH). While experimental data for this

hemiacetal is limited in publicly accessible literature, this document consolidates available

information, including key physical properties and insights from computational studies. Detailed

theoretical data on bond dissociation energies are presented, and a plausible experimental

protocol for its synthesis is outlined. Visualizations of the molecular structure and a proposed

synthesis pathway are provided to aid in understanding.

Introduction
Ethoxymethanol is a hemiacetal formed from the reaction of ethanol and formaldehyde.

Hemiacetals are key intermediates in various chemical and biological processes, including the

formation of acetals and the cyclization of sugars. Understanding the molecular structure and

chemical behavior of simple hemiacetals like ethoxymethanol is crucial for researchers in

organic synthesis, computational chemistry, and drug development. This guide aims to provide

a detailed technical resource on ethoxymethanol, focusing on its molecular characteristics.
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The molecular formula for ethoxymethanol is C₃H₈O₂. It consists of an ethoxy group (-

OCH₂CH₃) and a hydroxyl group (-OH) attached to the same carbon atom.

Physical Properties
The following table summarizes the known physical properties of ethoxymethanol.

Property Value Reference

Molecular Formula C₃H₈O₂ [1]

Molecular Weight 76.09440 g/mol [1]

Boiling Point 101.7°C at 760 mmHg [1]

Density 0.928 g/cm³ [1]

Flash Point 43.3°C [1]

Vapor Pressure 19.5 mmHg at 25°C [1]

Index of Refraction 1.385 [1]

Computational Chemistry Insights
A computational study has investigated the high-temperature chemistry of ethoxymethanol,
providing theoretical data on its bond dissociation energies (BDEs).[1][2] These values are

critical for understanding the thermal stability and reaction pathways of the molecule. The study

highlights that the high-temperature chemistry of ethoxymethanol is dominated by rapid H-

atom migrations, leading to the formation of ethanol and formaldehyde.[1][2]

The following table presents the calculated bond dissociation energies for ethoxymethanol.

Bond Bond Dissociation Energy (kcal/mol)

CH₃CH₂O-CH₂OH Data not explicitly provided

CH₃CH₂OCH₂-OH Data not explicitly provided

CH₃CH₂OCH-OH (C-H bond) Data not explicitly provided

Other C-H and C-C bonds Data not explicitly provided
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Note: While the study focused on bond dissociation energies, specific values for each bond

were not detailed in the available abstract. Access to the full study would be required for a

comprehensive table.

Experimental Protocols
Synthesis of Ethoxymethanol
Ethoxymethanol is synthesized via the equilibrium reaction between formaldehyde and

ethanol.[1][2] The following is a proposed experimental protocol based on the principles of

hemiacetal formation.

Objective: To synthesize ethoxymethanol from formaldehyde and ethanol.

Materials:

Formaldehyde solution (e.g., 37% in water, formalin)

Anhydrous ethanol

Anhydrous sodium sulfate or magnesium sulfate (for drying)

An appropriate acidic or basic catalyst (optional, as the reaction can proceed without a

catalyst)

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, combine one molar equivalent of

formaldehyde with a slight excess of anhydrous ethanol.
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The reaction can be allowed to proceed at room temperature with stirring. The progress of

the reaction can be monitored by techniques such as NMR spectroscopy.

Once equilibrium is reached, the excess ethanol and any water present can be removed

under reduced pressure.

The resulting crude ethoxymethanol can be purified by fractional distillation.

Characterization of the purified product should be performed using ¹H NMR, ¹³C NMR, IR

spectroscopy, and mass spectrometry to confirm its structure.

Visualizations
Molecular Structure of Ethoxymethanol
Caption: Molecular structure of ethoxymethanol.
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Caption: Synthesis of ethoxymethanol from formaldehyde and ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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